Cas no 1422343-95-0 (4-Tert-Butyl 7-Ethyl 6-Oxo-1,4-Oxazepane-4,7-Dicarboxylate)

• Product Name: 4-Tert-Butyl 7-Ethyl 6-Oxo-1,4-Oxazepane-4,7-Dicarboxylate
• CAS No: 1422343-95-0
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• MDL: MFCD28291975
• CID: 4597928
• PubChem ID: 118798378
• Update Time: 2025-05-23

4-Tert-Butyl 7-Ethyl 6-Oxo-1,4-Oxazepane-4,7-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Tert-Butyl 7-Ethyl 6-Oxo-1,4-Oxazepane-4,7-Dicarboxylate
• 4-Tert-Butyl 7-Ethyl 6-Oxo-1,4-Oxazepane-4,7-Dicarboxylate(WX618495)
• 1,4-Oxazepine-4,7(5H)-dicarboxylic acid, tetrahydro-6-oxo-, 4-(1,1-dimethylethyl) 7-ethyl ester
• Ethyl 4-Boc-6-oxo-1,4-oxazepane-7-carboxylate
• MFCD28291975
• 4-tert-Butyl7-ethyl6-oxo-1,4-oxazepane-4,7-dicarboxylate
• 1422343-95-0
• SCHEMBL26966257
• CS-0047405
• 4-O-tert-butyl 7-O-ethyl 6-oxo-1,4-oxazepane-4,7-dicarboxylate
• SY124477

• MDL： MFCD28291975
• Inchi： 1S/C13H21NO6/c1-5-18-11(16)10-9(15)8-14(6-7-19-10)12(17)20-13(2,3)4/h10H,5-8H2,1-4H3
• InChI Key： KPLRWEADFOJTOD-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)C(=O)CN(C(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 287.13688739g/mol
• Monoisotopic Mass: 287.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.1Ų

Additional information on 4-Tert-Butyl 7-Ethyl 6-Oxo-1,4-Oxazepane-4,7-Dicarboxylate

4-Tert-Butyl 7-Ethyl 6-Oxo-1,4-Oxazepane-4,7-Dicarboxylate: A Comprehensive Overview

4-Tert-Butyl 7-Ethyl 6-Oxo-1,4-Oxazepane-4,7-Dicarboxylate, also known by its CAS number 1422343-95-0, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of oxazepanes, which are seven-membered heterocyclic compounds containing one oxygen atom and one nitrogen atom. The presence of substituents such as tert-butyl and ethyl groups, along with the dicarboxylate functionality, makes this compound particularly interesting for its potential applications in drug design and materials science.

The molecular structure of 4-Tert-Butyl 7-Ethyl 6-Oxo-1,4-Oxazepane-4,7-Dicarboxylate is characterized by a rigid framework that provides stability and bioavailability. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and its ability to modulate cellular signaling pathways. The compound's oxo group at position 6 plays a crucial role in its reactivity, making it a valuable intermediate in organic synthesis.

In terms of synthesis, 1422343-95-0 can be prepared through a variety of methods, including ring-closing reactions and nucleophilic substitutions. These methods leverage the versatility of oxazepane derivatives, which are known for their ability to form stable bonds under mild conditions. The tert-butyl group at position 4 contributes to the compound's lipophilicity, enhancing its solubility in organic solvents and facilitating its use in various chemical reactions.

The dicarboxylate functionality of 4-Tert-Butyl 7-Ethyl 6-Oxo-1,4-Oxazepane-4,7-Dicarboxylate makes it an attractive candidate for polymerization reactions. Recent advancements in polymer chemistry have demonstrated the potential of this compound as a building block for biodegradable polymers. Its ability to form strong intermolecular bonds has led to applications in the development of sustainable materials for packaging and biomedical devices.

Beyond its chemical applications, this compound has shown promise in pharmacological studies. Preclinical research has indicated that it may possess anti-cancer properties due to its ability to inhibit specific enzymes involved in tumor growth. The ethyl group at position 7 enhances the compound's bioavailability, making it a potential candidate for drug delivery systems.

In conclusion, 4-Tert-Butyl 7-Ethyl 6-Oxo-1,4-Oxazepane-4,7-Dicarboxylate, with its unique structural features and versatile functional groups, represents a valuable addition to the arsenal of compounds used in modern chemistry and pharmacology. Its applications span from organic synthesis to drug development and materials science, underscoring its importance as a multi-functional molecule.